Cas no 3568-44-3 (Benzenesulfonic acid,4-amino-2,6-diiodo-)

• Product Name: Benzenesulfonic acid,4-amino-2,6-diiodo-
• CAS No: 3568-44-3
• MF: C₆H₅I₂NO₃S
• MW: 424.982744932175
• CID: 314840
• PubChem ID: 151123
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-2,6-diiodo-
• 4-amino-2,6-diiodobenzenesulfonic acid
• DTXSID20189184
• 3568-44-3
• Benzenesulfonic acid, 4-amino-2,6-diiodo-
• 2,6-Diiodosulfanilic acid
• 2,6-diiodo-sulfanilic acid

• Inchi： 1S/C6H5I2NO3S/c7-4-1-3(9)2-5(8)6(4)13(10,11)12/h1-2H,9H2,(H,10,11,12)
• InChI Key： WCQGGYBKOWJNJU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1S(=O)(=O)O)I)N

Computed Properties

• Exact Mass: 424.80705
• Monoisotopic Mass: 424.808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 2.678
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.78
• PSA: 80.39